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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139

Product Identification and Properties

Dowex® 50 is a bead-form, strongly acidic cation exchange resin. It consists of a polystyrene
matrix cross-linked with divinylbenzene and functionalized with sulfonic acid groups.[1][2][3] It
is widely used in applications such as deionization, chemical separation, and as a catalyst.[2]
The resin is typically supplied as moist, beige to tan or greenish-tan spheres.[4][5]

Table 1: Physical and Chemical Properties
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Property Value References
Physical State Solid beads [4]
Appearance Beige, Pale cream to pale o]

brown or tan
Odor Odorless [6]
Solubility Insoluble in water 516171181
pH 3.0 (in agueous suspension) [5]
Autoignition Temperature >500 °C /932 °F [410719111.0]
Density ~0.802 g/mL [5]
Moisture Content 50-58%

Matrix

Polystyrene-divinylbenzene
(DVB)

[3]

Functional Group

Sulfonic Acid

[2]

Hazard Identification and Toxicology

The primary hazard associated with Dowex® 50 is the risk of serious eye damage.[4][10][11]

[12][13][14] It may also cause skin and respiratory tract irritation.[15][13][16] The material is

stable under normal conditions but is incompatible with strong oxidizing agents.[7][9][12]

Thermal decomposition can release irritating and toxic gases, including sulfur oxides, carbon
monoxide, and carbon dioxide.[4][7][9][12]

Table 2: Toxicological Data
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Endpoint Result Species References

Acute Oral Toxicity

> 5000 mg/k Rat 6][7][10
(LD50) g/kg [61[71[10]
Acute Dermal Toxicity -
> 2000 mg/kg (ATE) Not specified [4]
(LD50)
) Category 1: Causes
Serious Eye ] )
o serious eye Not applicable [4[10][1a][12][13][14]
Damage/Irritation
damage/burns
Skin May cause skin )
) o o Not applicable [15][13]
Corrosion/Irritation irritation

May cause respiratory
Respiratory Irritation tract irritation from Not applicable [15]
dust

) o Not considered )
Carcinogenicity ) ) Not applicable [13]
carcinogenic

ATE: Acute Toxicity Estimate

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are mandatory to minimize exposure and ensure
personal safety when handling Dowex® 50 resin.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale References
Safety glasses with
side-shields or To protect against

) chemical safety dust particles and

Eye Protection , _ [7][11][16][17]
goggles (conforming prevent serious eye
to EN 166 or OSHA damage.
29 CFR 1910.133)
Chemically resistant To prevent skin

Hand Protection gloves (e.g., nitrile contact and potential [15][6][11][16]17]
rubber) irritation.
Long-sleeved

] laboratory coat or To prevent skin

Body Protection ) ) [15][9][11]
appropriate protective  exposure.
clothing
Generally not required
with adequate
ventilation. If dust is )

To prevent respiratory
) ) generated, use a S
Respiratory Protection tract irritation from [4][15][9][11]

NIOSH/MSHA or
European Standard
EN 149 approved

respirator.

airborne particles.

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Task: Handling Dowex® 50

Required Base PPE:
- Safety Glasses/Goggles
- Lab Coat
- Gloves

Potential for dust generation?

Add NIOSH-approved
respirator

Proceed with work in
well-ventilated area

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dowex® 50.

Experimental Protocols and Handling Procedures

Strict adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

General Handling

« Ventilation: Always work in a well-ventilated area. A fume hood may be necessary for
procedures that could generate dust or when using the resin with volatile substances.[4][11]
[17]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b083139?utm_src=pdf-body-img
https://www.uvm.edu/cosmolab/msds/CationDowexresinmsds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_DOWEX_R_50WX2_Ion_Exchange_Resin.pdf
https://www.geneseo.edu/sites/default/files/users/247/Dowex%C2%AE%2050WX8%20hydrogen%20form.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Avoid Dust: Avoid creating dust when transferring the resin from its container. Use a scoop or
spatula for transfers.[4][9][11][17]

e Hygiene: Wash hands and forearms thoroughly after handling.[11][16] Do not eat, drink, or
smoke in the work area.[11]

» Container Management: Keep the container tightly closed when not in use to prevent
contamination and spills.[7][9][11]

Storage

o Store Dowex® 50 in a dry, cool, and well-ventilated area.[7][9][11]
» Keep containers tightly sealed to prevent moisture absorption.[7][9][11]

» Store away from incompatible materials, particularly strong oxidizing agents.[7][9][11][12]

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[15][11][12] Remove contact lenses if present and easy to do.
Seek immediate medical attention.[4][11][12]

o Skin Contact: Wash off immediately with soap and plenty of water.[11][16] Remove any
contaminated clothing.[15][7] If irritation develops, seek medical attention.[11]

¢ Inhalation: Move the individual to fresh air.[4][15][11] If breathing is difficult, administer
oxygen. If the individual is not breathing, provide artificial respiration. Seek immediate
medical attention.[4][7]

 Ingestion: Do not induce vomiting.[11] If the person is conscious, have them rinse their
mouth with water and drink plenty of water.[4][7][12] Never give anything by mouth to an
unconscious person and seek immediate medical attention.[7][11]

Spill Management and Disposal
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In the event of a spill, prompt and correct action is necessary to mitigate risks.

Spill Response Protocol

The following protocol outlines the steps for managing a solid spill of Dowex® 50.

o Alert Personnel: Notify personnel in the immediate area of the spill.

o Evacuate: Evacuate non-essential personnel from the spill area.[18]

o Ventilate: Ensure the area is well-ventilated.[18][19]

o PPE: Don the appropriate personal protective equipment as detailed in Section 3.[7][17]
o Containment: Prevent further spreading of the spilled material.[11]

o Cleanup: Carefully sweep or vacuum up the material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[4][9][17][20]

o Decontaminate: Thoroughly wash the affected area with a mild detergent solution and water.
[21][22]

» Dispose: Place all cleanup materials (e.g., contaminated paper towels, gloves) into a sealed
bag and dispose of them along with the spilled resin according to institutional and local
regulations.[21][22]

The diagram below provides a logical workflow for responding to a spill.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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